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Compound of Interest

2-(Chloromethyl)morpholine
Compound Name:

hydrochloride
CAS No.: 144053-97-4
Cat. No.: B1288364

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Chloromethyl)morpholine
hydrochloride, a key intermediate in pharmaceutical synthesis. The document details its
chemical and physical properties, safety and handling protocols, and its role in the synthesis of
bioactive molecules.

Chemical and Physical Properties

2-(Chloromethyl)morpholine hydrochloride is a white to off-white solid. It is a heterocyclic
compound that serves as a versatile building block in organic synthesis, primarily due to the
reactive chloromethyl group attached to the morpholine ring.
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Property Value Source
CAS Number 144053-97-4 [1]12]
Molecular Formula CsH11CI2NO [1][2]
Molecular Weight 172.05 g/mol [11[2]
Physical Form Solid [2]
Purity 97% [2]

Room Temperature, under
Storage Temperature ) [2]
inert atmosphere

Safety and Hazard Information

2-(Chloromethyl)morpholine hydrochloride is classified as a hazardous substance and
requires careful handling in a laboratory setting.

GHS Hazard Classification:[2]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.

Pictogram:[2]
alt text

Signal Word: Warning[2]
Precautionary Statements:[2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols

As a reactive intermediate, 2-(Chloromethyl)morpholine hydrochloride is primarily used in
nucleophilic substitution reactions where the chlorine atom is displaced by a nucleophile. This
allows for the introduction of the 2-(morpholinomethyl) moiety into a target molecule.

General Protocol for Nucleophilic Substitution

The following is a generalized protocol for the reaction of 2-(Chloromethyl)morpholine
hydrochloride with a nucleophile. This procedure is based on established methods for similar
alkyl halides and should be optimized for specific substrates.[2][3]

Materials:

e 2-(Chloromethyl)morpholine hydrochloride

Nucleophile (e.g., a phenol, amine, or thiol)

A suitable base (e.g., potassium carbonate, triethylamine)

Anhydrous solvent (e.g., DMF, acetonitrile)

Standard laboratory glassware and work-up reagents
Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve the nucleophile in the chosen anhydrous solvent.

» Addition of Base: Add the base to the solution and stir for a predetermined time to
deprotonate the nucleophile if necessary.

» Addition of Electrophile: Add 2-(Chloromethyl)morpholine hydrochloride to the reaction
mixture.
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e Reaction Conditions: Heat the reaction mixture to an appropriate temperature and monitor
the progress by a suitable technique (e.g., TLC or LC-MS).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction with water or a suitable aqueous solution.

o Extraction: Extract the product into an appropriate organic solvent.

 Purification: Wash the combined organic layers with water and brine, dry over an anhydrous
drying agent (e.g., sodium sulfate), and concentrate under reduced pressure. The crude
product can then be purified by a suitable method such as column chromatography or
recrystallization.

Role in Pharmaceutical Synthesis and Biological
Activity

The morpholine moiety is a privileged scaffold in medicinal chemistry, known for improving the
pharmacokinetic and pharmacodynamic properties of drug candidates.[4] The 2-
(morpholinomethyl) group, introduced using 2-(Chloromethyl)morpholine hydrochloride, is a
key structural feature in several biologically active compounds.

Synthesis of Reboxetine

One of the most notable applications of 2-(Chloromethyl)morpholine hydrochloride and its
derivatives is in the synthesis of the antidepressant drug Reboxetine.[5][6] Reboxetine is a
selective norepinephrine reuptake inhibitor (NRI).[5][7] The synthesis involves the coupling of a
chiral 2-substituted morpholine derivative with a diaryl ether moiety. The morpholine ring is
crucial for the compound's interaction with the norepinephrine transporter.[4][5]

General Biological Relevance of the Morpholine Moiety

The incorporation of a morpholine ring into a drug candidate can confer several advantageous
properties:[4]

» Increased Aqueous Solubility: The ether oxygen and the basic nitrogen of the morpholine
ring can participate in hydrogen bonding, which generally improves water solubility.
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e Metabolic Stability: The morpholine ring is often more resistant to metabolic degradation
compared to other cyclic amines.

» Receptor Interaction: The morpholine ring can act as a key binding element, interacting with
specific residues in the target protein.

Compounds containing a 2-substituted morpholine framework have been investigated for a
range of biological activities, including anticancer and anti-inflammatory effects, underscoring
the versatility of this structural motif in drug design.[4]

Visualizations
General Nucleophilic Substitution Workflow

The following diagram illustrates a typical workflow for a nucleophilic substitution reaction
involving 2-(Chloromethyl)morpholine hydrochloride.
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Caption: General workflow for nucleophilic substitution.

Logical Relationship in Drug Synthesis

This diagram shows the logical flow from the starting intermediate to its application in a
biologically active compound.
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Caption: From intermediate to biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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